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Compound of Interest

Compound Name:
5-Formyl-2-methoxyphenyl

Acetate

Cat. No.: B119829 Get Quote

This document provides a comprehensive technical resource for researchers, scientists, and

drug development professionals working with 3-Acetoxy-4-methoxybenzaldehyde. It covers

essential information on the stability, storage, and handling of this compound, along with

troubleshooting guides and frequently asked questions to ensure the integrity of your

experiments.

Section 1: Physicochemical Properties and Purity
A thorough understanding of the physicochemical properties of 3-Acetoxy-4-

methoxybenzaldehyde is fundamental for its effective use.
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Property Value Reference(s)

IUPAC Name
(4-formyl-2-methoxyphenyl)

acetate
[1]

Synonyms Vanillin acetate, Acetylvanillin [1]

CAS Number 881-68-5 [1]

Molecular Formula C₁₀H₁₀O₄ [1]

Molecular Weight 194.18 g/mol [1]

Appearance
White to yellow/beige

crystalline solid
[2]

Melting Point 77-80 °C [3]

Solubility
Soluble in organic solvents like

ethanol and dichloromethane.
[2]

Purity and Specification
The purity of 3-Acetoxy-4-methoxybenzaldehyde is critical for reproducible experimental

outcomes. Commercially available reagents typically have a purity of ≥98%.

Section 2: Stability and Storage
Proper storage and handling are paramount to prevent the degradation of 3-Acetoxy-4-

methoxybenzaldehyde. The molecule possesses two primary functional groups susceptible to

degradation: the aldehyde and the acetoxy group.

Degradation Pathways
There are two main degradation pathways for 3-Acetoxy-4-methoxybenzaldehyde:

Oxidation: The aldehyde group is susceptible to oxidation, especially when exposed to air

(oxygen), light, and certain metals. This process leads to the formation of 4-Acetoxy-3-

methoxybenzoic acid.[4][5]
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Hydrolysis: The acetoxy (ester) group can undergo hydrolysis, particularly in the presence of

moisture, acids, or bases. This reaction cleaves the ester bond, yielding vanillin and acetic

acid.[6]

3-Acetoxy-4-methoxybenzaldehyde

4-Acetoxy-3-methoxybenzoic acidOxidation (O2, light)

Vanillin

Hydrolysis (H2O, acid/base)

Click to download full resolution via product page

Caption: Primary degradation pathways of 3-Acetoxy-4-methoxybenzaldehyde.

Recommended Storage Conditions
To minimize degradation and ensure a long shelf-life, adhere to the following storage

recommendations:

Condition Recommendation Rationale

Temperature Store at 2-8°C (refrigerated).
Slows down the rates of both

oxidation and hydrolysis.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

Prevents oxidation of the

aldehyde group.

Light
Store in a light-resistant

container (e.g., amber vial).

Light can catalyze the

oxidation of aldehydes.

Moisture

Keep the container tightly

sealed to prevent moisture

ingress.

Minimizes the risk of hydrolysis

of the acetoxy group.

While a definitive shelf life has not been established through formal stability studies, following

these guidelines will maximize the compound's stability. For long-term storage, re-analysis of

the material's purity is recommended.
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Section 3: Troubleshooting Guide
This section addresses common issues that may arise during the handling and use of 3-

Acetoxy-4-methoxybenzaldehyde.

Visual Inspection and Physical Changes
Q1: My 3-Acetoxy-4-methoxybenzaldehyde, which was initially a white crystalline solid, has

developed a yellowish tint. Is it still usable?

A1: A slight color change to yellow or beige can occur over time and may not necessarily

indicate significant degradation. However, it is a sign that some level of change has occurred,

possibly minor oxidation. For sensitive applications, it is highly recommended to verify the

purity of the material using analytical techniques such as TLC, HPLC, or NMR before use.

Q2: The material in the bottle appears clumpy or has a faint odor of vinegar (acetic acid). What

does this signify?

A2: Clumping and a vinegar-like odor are strong indicators of hydrolysis. The presence of

acetic acid, a byproduct of hydrolysis, is responsible for the characteristic smell. This suggests

that the compound has been exposed to moisture. The primary impurity in this case would be

vanillin. The material should be repurified or discarded if high purity is required for your

experiment.

Monitoring Purity and Identifying Impurities
Q3: How can I quickly check the purity of my 3-Acetoxy-4-methoxybenzaldehyde?

A3: Thin-Layer Chromatography (TLC) is a rapid and effective method for a qualitative purity

check.

Experimental Protocol: TLC Analysis

Stationary Phase: Silica gel 60 F₂₅₄ TLC plate.

Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 7:3 or 1:1 v/v) is a good starting

point. Adjust the polarity as needed for optimal separation.
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Sample Preparation: Dissolve a small amount of your compound in a suitable solvent (e.g.,

dichloromethane or ethyl acetate).

Spotting: Spot the dissolved sample onto the TLC plate alongside a reference standard of

pure 3-Acetoxy-4-methoxybenzaldehyde if available.

Development: Place the TLC plate in a developing chamber saturated with the mobile phase.

Visualization: Visualize the spots under UV light (254 nm). The presence of additional spots

indicates impurities. Vanillin and 4-acetoxy-3-methoxybenzoic acid will have different Rf

values from the parent compound.

Q4: I suspect my sample is degraded. What analytical methods can I use for confirmation and

quantification of impurities?

A4: For a quantitative assessment of purity and identification of impurities, the following

techniques are recommended:

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can

effectively separate 3-Acetoxy-4-methoxybenzaldehyde from its potential impurities.[7][8] A

C18 column with a mobile phase consisting of a mixture of acetonitrile and water (with a

small amount of acid like phosphoric or formic acid for better peak shape) is a common

setup.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for identifying

volatile impurities and degradation products.[9][10] The mass spectra of the separated

components can be compared with library data for positive identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed structural information and can be used to identify and quantify impurities.[11][12]

The presence of vanillin would be indicated by a phenolic -OH proton signal and a shift in the

aromatic proton signals. The formation of 4-acetoxy-3-methoxybenzoic acid would result in

the disappearance of the aldehyde proton signal and the appearance of a carboxylic acid

proton signal.
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Caption: Logical workflow for assessing the purity of 3-Acetoxy-4-methoxybenzaldehyde.

Section 4: Frequently Asked Questions (FAQs)
Q5: Can I use 3-Acetoxy-4-methoxybenzaldehyde that has been stored at room temperature

for an extended period?

A5: While short periods at room temperature may not cause significant degradation, long-term

storage under these conditions is not recommended. The risk of both oxidation and hydrolysis

increases at higher temperatures. It is crucial to assess the purity of the material before use,

especially if it has not been stored under the recommended refrigerated conditions.
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Q6: I am synthesizing 3-Acetoxy-4-methoxybenzaldehyde from vanillin. What are the likely

impurities from the synthesis?

A6: The most common impurity from the synthesis is unreacted vanillin.[3] Depending on the

workup and purification procedure, you might also have residual acetic anhydride or acetic

acid. If the reaction conditions are too harsh (e.g., strongly basic), hydrolysis of the product

back to vanillin can also occur.

Experimental Protocol: Synthesis of 3-Acetoxy-4-methoxybenzaldehyde from Vanillin

This protocol is based on the base-catalyzed acetylation of vanillin.[3]

Dissolution: In a suitable flask, dissolve vanillin in a 10% aqueous solution of sodium

hydroxide. Cool the solution in an ice bath.

Acetylation: While stirring vigorously, slowly add acetic anhydride to the cooled solution. A

precipitate of 3-Acetoxy-4-methoxybenzaldehyde should form.

Isolation: Collect the solid product by vacuum filtration.

Washing: Wash the collected solid with cold water to remove any unreacted starting

materials and salts.

Drying: Dry the product thoroughly. For higher purity, the crude product can be recrystallized

from a suitable solvent such as ethanol.[3]

Q7: Are there any specific safety precautions I should take when handling 3-Acetoxy-4-

methoxybenzaldehyde?

A7: Standard laboratory safety practices should be followed. This includes wearing personal

protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Handle the

compound in a well-ventilated area or a fume hood. Avoid inhalation of dust and contact with

skin and eyes. For detailed safety information, always refer to the Safety Data Sheet (SDS)

provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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